Cas no 187617-01-2 (4-iodo-N-methoxy-N-methylbenzamide)

• Product name: 4-iodo-N-methoxy-N-methylbenzamide
• CAS No: 187617-01-2
• MF: C₉H₁₀NO₂I
• MW: 291.0852
• MDL: MFCD08061211
• CID: 115080
• PubChem ID: 5461756

4-iodo-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-iodo-N-methoxy-N-methyl-
• 4-iodo-N-methoxy-N-methylbenzamide
• 4-IODO-N-METHOXY-N-METHYL-BENZAMIDE
• 4-iodanyl-N-methoxy-N-methyl-benzamide
• Benzamide,4-iodo-N-methoxy-N-methyl
• N,O-Dimethyl-4-iodobenzenehydroxamic acid
• N-methoxy-N-methyl-4-(3-oxocyclohexyl)benzamide
• O,N-dimethyl-4-iodobenzenehydroxamic acid
• UPCMLD00WMAL417
• NVGFRBWIKFNPEG-UHFFFAOYSA-N
• AS-37907
• DTXSID90420137
• FT-0740203
• p-iodo-N-methoxy-N-methyl-benzamide
• AKOS008917317
• A813161
• SCHEMBL379136
• (R)-3-AMINO-4-(4-FLUOROPHENYL)BUTANOICACID
• F1903-0251
• 187617-01-2
• MFCD08061211
• CS-0172388
• Benzamide, 4-iodo-N-methoxy-N-methyl-
• DA-08869

• MDL： MFCD08061211
• Inchi： InChI=1S/C9H10INO2/c1-11(13-2)9(12)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key： NVGFRBWIKFNPEG-UHFFFAOYSA-N
• SMILES： CN(C(=O)C1=CC=C(C=C1)I)OC

Computed Properties

• Exact Mass: 290.97600
• Monoisotopic Mass: 290.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.681
• Boiling Point: 368.6°Cat760mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.6
• PSA: 29.54000
• LogP: 1.92460

4-iodo-N-methoxy-N-methylbenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

4-iodo-N-methoxy-N-methylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives